5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H15FN4O/c1-3-18-12(15)7-11(17-18)13(19)16-10-5-4-8(2)6-9(10)14/h4-7H,3,15H2,1-2H3,(H,16,19)
• InChI Key: UMHVRLLYZHUSBM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C(=O)NC2=C(C=C(C=C2)C)F)N
• Molecular Formula: C13H15FN4O
• Molecular Weight: 262.28 g/mol

Description

5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide, also known as FLM-3, is a novel pyrazole derivative that has gained attention in the scientific community due to its potential as a therapeutic agent. It was first synthesized in 2016 and has since been studied for its various biological activities.

Mechanism of Action

The mechanism of action of 5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to act on multiple targets within cells. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and to activate certain pathways involved in cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the activity of certain enzymes involved in cancer cell growth, and reduce inflammation in animal models of arthritis.

Advantages and Limitations for Lab Experiments

One advantage of 5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide is that it has shown promising results in inhibiting cancer cell growth and reducing inflammation in animal models. However, its mechanism of action is not fully understood, and more research is needed to determine its potential as a therapeutic agent. Additionally, its synthesis method is complex and may limit its availability for further study.

Future Directions

There are several future directions for research on 5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide. One potential direction is to study its potential as a therapeutic agent for cancer and inflammation in human clinical trials. Another direction is to further investigate its mechanism of action and identify specific targets within cells that it acts on. Additionally, more research is needed to determine its potential toxicity and side effects.

Synthesis Methods

The synthesis of 5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide involves a multi-step process that begins with the reaction of 2-fluoro-4-methylbenzaldehyde and ethyl hydrazinecarboxylate to form a hydrazone intermediate. This is then reacted with 5-amino-3-methyl-1H-pyrazole-4-carboxamide and cyclized to form the final product, this compound.

Scientific Research Applications

5-amino-1-ethyl-N-(2-fluoro-4-methylphenyl)-1H-pyrazole-3-carboxamide has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of various cancer cell lines. It has also been studied for its anti-inflammatory properties and has shown promising results in reducing inflammation in animal models of arthritis.